5-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-2-amine

• Molecular Formula: C7H8N4S
• Molecular Weight: 180.23 g/mol
• IUPAC Name: 5-(2-methyl-1,2,4-triazol-3-yl)thiophen-2-amine
• InChI: InChI=1S/C7H8N4S/c1-11-7(9-4-10-11)5-2-3-6(8)12-5/h2-4H,8H2,1H3
• InChI Key: AMIDMTQTKGGLIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=CC=C(S2)N

Description

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine is a heterocyclic compound featuring a thiophene ring substituted with a 1-methyl-1,2,4-triazole moiety at the 5-position and an amine group at the 2-position. This compound serves as a key intermediate in medicinal chemistry, particularly in the synthesis of inhibitors targeting enzymes such as p97 ATPase (e.g., reductive amination reactions as described in ). Its structural framework combines electron-rich (thiophene) and electron-deficient (1,2,4-triazole) regions, making it a versatile scaffold for drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine typically involves the reaction of 1-methyl-1H-1,2,4-triazole with a thiophene derivative under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to deprotonate the triazole, followed by nucleophilic substitution with a halogenated thiophene compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to form corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenated thiophene derivatives and bases like sodium hydride or potassium carbonate are used.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and π-π interactions with biological macromolecules, influencing their function. Additionally, the thiophene ring can participate in electron transfer processes, making the compound useful in electronic applications .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Group Variations

Compound 1 : 5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-amine ()

• Structural Features : Replaces the thiophene ring with a 1,3,4-thiadiazole ring and substitutes the triazole with a 2-methoxyphenyl group.
• Applications : Thiadiazoles are widely studied for antimicrobial and anticancer activities.

Compound 2 : 4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine ()

• Structural Features : Uses a thiazole ring instead of thiophene, with a bulky tert-butyl group and a 1H-1,2,4-triazole substituent.
• Key Differences : The thiazole ring introduces an additional nitrogen atom, altering electronic properties. The tert-butyl group enhances steric bulk, which may reduce metabolic degradation.
• Applications : Thiazole derivatives are prominent in kinase inhibitor design.

Compound 3 : 1-ethyl-N-[(thiophen-2-yl)methyl]-1H-tetrazol-5-amine ()

• Structural Features : Replaces 1,2,4-triazole with a tetrazole ring and includes an ethyl group.
• Key Differences : Tetrazoles are more electron-deficient and acidic (pKa ~4.5), favoring ionic interactions in biological systems.
• Applications : Tetrazoles are common in antihypertensive agents (e.g., angiotensin II receptor blockers).

Crystallographic and Computational Studies

• Software Tools : SHELX and ORTEP-III were used to determine crystal structures of analogues (e.g., 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine in ).
• Key Insight : The planar triazole-thiophene system in the target compound likely facilitates π-π stacking interactions in protein binding pockets, similar to benzothiazole derivatives in .